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Compound of Interest

Compound Name: Vanillin isobutyrate

Cat. No.: B1584189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanillin isobutyrate is a synthetic fragrance ingredient prized for its rich, creamy vanilla aroma
with sweet, fruity, and chocolate-like undertones.[1][2][3] Chemically, it is the ester of vanillin
and isobutyric acid. Its stability and unique scent profile make it a versatile component in a
wide array of fragrance applications, from personal care products to fine fragrances.[3][4][5] A
key advantage of vanillin isobutyrate over vanillin is its reduced tendency to cause
discoloration, making it particularly suitable for white or light-colored products like soaps.[1][6]

These application notes provide detailed protocols for the evaluation and incorporation of
vanillin isobutyrate in various fragrance formulations.

Physicochemical Properties and Specifications

A comprehensive understanding of vanillin isobutyrate's properties is crucial for its effective
use in formulations.
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Property Value Reference
Isobutavan, Vanillyl
Synonyms isobutyrate, 4-Formyl-2- [21[7]
methoxyphenyl isobutyrate
CAS Number 20665-85-4 [2][7]
Molecular Formula C12H1404 [7]
Molecular Weight 222.24 g/mol [7]
Colorless to pale yellow clear
Appearance o [1][6]
liquid
Sweet, creamy vanilla, fruity,
with notes of white chocolate,
Odor Profile caramel, and butterscotch.[1] [1][2][6]
[2][6] Less powdery than
vanillin.[1]
Odor Strength Medium [1]

Substantivity on Skin

> 400 hours at 100%

[1]

Boiling Point 165-166 °C @ 2.00 mm Hg [1107]
Density 1.132 - 1.140 g/mL at 25 °C [6]
- Soluble in alcohol; slightly
Solubility ) [1107]
soluble in water.
Flash Point > 230 °F (> 110 °C) [1]

Recommended Usage Level

Up to 2.0% in fragrance

concentrate.

[1](8]

IFRA Maximum Acceptable
Concentration (Finished
Product)

0.60% for most product
categories (e.g., lip products,

body lotions, fine fragrances)

[9]

Experimental Protocols
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The following protocols are designed to assess the performance, stability, and sensory
characteristics of vanillin isobutyrate in various fragrance applications.

Protocol for Evaluating Discoloration in Bar Soap

Objective: To assess the discoloration of a white soap base when incorporating vanillin
isobutyrate compared to vanillin.

Materials:

e Melt-and-pour white soap base

e Vanillin isobutyrate

e Vanillin

e Propylene glycol (as a solvent)

e Soap molds

e Microwave or double boiler

o Beakers and stirring rods

o Colorimeter or a standardized light box for visual assessment

o Control soap bar (no fragrance)

Methodology:

o Preparation of Fragrance Solutions:
o Prepare a 10% solution of vanillin isobutyrate in propylene glycol.
o Prepare a 10% solution of vanillin in propylene glycol.

e Soap Base Preparation:

o Melt 1009 of the white soap base in a beaker using a microwave or double boiler.
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o Divide the melted soap base equally into three separate beakers (approximately 33.3g
each).

 Incorporation of Fragrances:
o Beaker 1 (Control): Add no fragrance.

o Beaker 2 (Vanillin Isobutyrate): Add 0.67g of the 10% vanillin isobutyrate solution (to
achieve a 0.2% concentration of the active fragrance material). Stir gently but thoroughly.

o Beaker 3 (Vanillin): Add 0.67g of the 10% vanillin solution (to achieve a 0.2%
concentration). Stir gently but thoroughly.

e Molding and Curing:
o Pour the contents of each beaker into separate, labeled soap molds.
o Allow the soaps to cool and harden at room temperature for 24 hours.

o De-mold the soap bars and allow them to cure in a well-ventilated area, away from direct
sunlight, for 4-6 weeks.[10]

o Evaluation:
o Visually assess the color of the soap bars against a white background at weekly intervals.

o For quantitative analysis, use a colorimeter to measure the Lab* values of each soap bar
at the start and at each evaluation interval.

o Document any changes in color with photographs taken under consistent lighting
conditions.
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Workflow for Discoloration Evaluation in Soap

Protocol for Stability Testing in a Lotion Base

Objective: To evaluate the physical and chemical stability of a cosmetic emulsion (lotion)
containing vanillin isobutyrate under accelerated aging conditions.

Materials:

e Unscented lotion base

e Vanillin isobutyrate

e Glass jars with airtight lids

e Oven/Incubator capable of maintaining 40°C + 2°C
» Refrigerator capable of maintaining 4°C + 2°C

e pH meter

e Viscometer

o Control lotion sample (unscented)

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1584189?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584189?utm_src=pdf-body
https://www.benchchem.com/product/b1584189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Methodology:
e Sample Preparation:

o Prepare a batch of lotion with 0.5% vanillin isobutyrate. Ensure it is homogeneously
mixed.

o Prepare a control batch of lotion without any fragrance.
o Fill labeled, airtight glass jars with both the test and control lotions.
o Storage Conditions:
o Store samples of both batches under the following conditions for 12 weeks:
» Refrigerated: 4°C + 2°C
= Room Temperature: 25°C = 2°C
» Elevated Temperature: 40°C + 2°C
» Evaluation Schedule:
o Evaluate the samples at time 0, and then at weeks 1, 2, 4, 8, and 12.
o Parameters to Evaluate:
o Appearance: Visual changes in color, texture, and phase separation.
o Odor: Any change from the initial scent profile.
o pH: Measure the pH of the lotion.
o Viscosity: Measure the viscosity of the lotion.

Acceptance Criteria: No significant changes in appearance, odor, pH (within £0.5 units), or
viscosity (within £10%) compared to the control sample stored at room temperature.
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Workflow for Stability Testing in Lotion

Protocol for Sensory Panel Evaluation

Objective: To characterize the odor profile of vanillin isobutyrate and evaluate its performance
in a simple fragrance composition.

Materials:

Vanillin isobutyrate

Ethanol (perfumer's grade)

Glass vials

Pipettes
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e Fragrance blotters (smelling strips)
e Apanel of at least 5 trained sensory assessors
Methodology:
e Preparation of Solutions:
o Prepare a 1% solution of vanillin isobutyrate in ethanol.
o Prepare a simple fragrance accord, for example:
= Vanillin Isobutyrate: 10%
» Hedione: 40%
= |so E Super: 50%
o Prepare a 10% dilution of this accord in ethanol.

o Evaluation Procedure:

[¢]

Dip fragrance blotters into each solution and allow the ethanol to evaporate for
approximately 30 seconds.

o Present the blotters to the sensory panel in a well-ventilated, odor-neutral room.

o Ask panelists to describe the scent of the 1% vanillin isobutyrate solution, noting the
primary and secondary characteristics (e.g., vanilla, creamy, fruity, sweet).

o Present the blotter with the fragrance accord and ask panelists to describe the overall
scent and the contribution of the vanillin isobutyrate.

o Evaluate the scent evolution on the blotters at different time points (e.g., initial, 1 hour, 4
hours, 24 hours) to assess the substantivity and character development.

o Data Analysis:

o Compile the descriptive terms used by the panelists.
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o Create a sensory map or word cloud to visualize the odor profile.

o Analyze the comments on the fragrance accord to understand how vanillin isobutyrate
interacts with other ingredients.

Vanillin Isobutyrate

Sensory Panel Evaluation

describes

Odor Profile Performance in Accord
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Logical Relationship in Sensory Evaluation

Application in Different Fragrance Formulations

Fine Fragrances: Vanillin isobutyrate can be used to impart a gourmand, creamy vanilla
note. It blends well with floral, oriental, and woody notes, adding warmth and sweetness.[4]

Personal Care Products (Lotions, Creams, Body Washes): Its good stability and pleasant
scent make it suitable for a wide range of personal care items.[3][11]

Soaps: As demonstrated, its low discoloration potential is a significant advantage in white or
light-colored soap bars.[1][8]

Candles and Air Fresheners: Vanillin isobutyrate can be used to create warm, inviting, and
long-lasting vanilla-based home fragrances.[4]

Safety and Regulatory Information

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1584189?utm_src=pdf-body
https://www.benchchem.com/product/b1584189?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584189?utm_src=pdf-body
https://www.mdpi.com/2079-9284/5/4/62
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.candlescience.com/how-to-evaluate-fragrance-oils/
https://pubmed.ncbi.nlm.nih.gov/25281125/
https://www.certifiedcosmetics.com/blog/cosmetics-laboratory-testing/stability-testing-of-cosmetics/
https://www.benchchem.com/product/b1584189?utm_src=pdf-body
https://www.mdpi.com/2079-9284/5/4/62
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e RIFM: The Research Institute for Fragrance Materials has assessed the safety of vanillin
isobutyrate. The existing data support its use in fragrance formulations under the
established guidelines.[9]

o |IFRA Standards: The International Fragrance Association has set a maximum acceptable
concentration for vanillin isobutyrate in various product categories to ensure consumer
safety. For many leave-on and rinse-off products, this is 0.60%.[9]

e General Handling: Standard laboratory safety precautions should be observed when
handling vanillin isobutyrate, including the use of gloves and safety glasses. Work in a
well-ventilated area.

Disclaimer: These protocols are intended as a guide. Researchers should adapt them as
necessary based on their specific product formulations and testing capabilities. It is the
responsibility of the formulator to ensure the safety and stability of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fragrance-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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